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Compound of Interest

Compound Name: Hexazinone-d6

Cat. No.: B1449090 Get Quote

In-Depth Technical Guide to Hexazinone-d6
This technical guide provides a comprehensive overview of the core physicochemical

properties and analytical methodologies related to Hexazinone-d6. It is intended for

researchers, scientists, and professionals in drug development and environmental analysis

who utilize isotopically labeled compounds.

Core Properties of Hexazinone-d6
Hexazinone-d6 is the deuterated analog of Hexazinone, a broad-spectrum triazine herbicide.

The deuterium labeling is specifically on the dimethylamino group, as indicated by its chemical

name: 3-Cyclohexyl-6-(dimethyl-d6-amino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione. This

isotopic substitution makes it an ideal internal standard for quantitative analysis of Hexazinone

in various matrices by mass spectrometry.
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Property Value Source

Chemical Formula C₁₂H₁₄D₆N₄O₂ [1]

Molecular Weight 258.35 g/mol [2][3]

CAS Number 1219804-22-4

Synonym
Hexazinone (dimethyl-d6-

amino)

Isotopic Enrichment ≥99 atom % D

Physical State Solid

Unlabeled CAS 51235-04-2

Analytical Methodologies
The primary application of Hexazinone-d6 is as an internal standard in analytical methods for

the detection and quantification of Hexazinone. The following protocols are based on

established methods for Hexazinone analysis and are directly applicable when using its

deuterated form.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Water and Soil Samples
This method provides high sensitivity and selectivity for the determination of Hexazinone in

environmental samples.

Sample Preparation (Soil):

A 5.0 g soil sample is extracted twice with 20 mL of a 9:1 (v/v) solution of acetone and 0.1 M

monopotassium phosphate/0.5 M sodium chloride.

The combined extracts are purified and concentrated using solid-phase extraction (SPE) with

Envi-Carb and C18 cartridges.

The final eluate is evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

A known concentration of Hexazinone-d6 is added as an internal standard prior to
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extraction.

Chromatographic Conditions:

Column: Zorbax RX-C8, 4.6 mm x 25 cm, 5 µm particle size.

Mobile Phase: A gradient of (A) aqueous 0.01 M acetic acid and (B) acetonitrile.

Injection Volume: 50 µL.

Mass Spectrometry Conditions:

Ionization: Electrospray Ionization (ESI), positive mode.

Detection: Multiple Reaction Monitoring (MRM).

Ion Transitions: For Hexazinone, the transition monitored is m/z 253.2 → 171.0. For

Hexazinone-d6, the corresponding shifted transition would be monitored.

Gas Chromatography with Nitrogen-Phosphorus
Detector (GC-NPD) for Soil Samples
This method is a robust alternative for the quantification of Hexazinone.

Sample Preparation:

A 5.0 g soil sample is extracted twice with 20 mL of a 1:1 (v:v) solution of acetone and 0.1 M

monopotassium phosphate/0.5 M sodium chloride solution by shaking.

Hexazinone-d6 is added as an internal standard before extraction.

The extract is then processed for GC-NPD analysis.

Chromatographic Conditions:

Injection Volume: 2 µL.
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The specific column and temperature program would be optimized for the separation of

Hexazinone and its internal standard.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of Hexazinone in an

environmental sample using Hexazinone-d6 as an internal standard.
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Caption: Workflow for Hexazinone analysis using Hexazinone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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